Cas no 18420-41-2 (2-(Chloromethyl)tetrahydro-2H-pyran)

• Product Name: 2-(Chloromethyl)tetrahydro-2H-pyran
• CAS No: 18420-41-2
• MF: C₆H₁₁ClO
• MW: 134.603941202164
• MDL: MFCD00006622
• CID: 87952
• PubChem ID: 97738
• Update Time: 2025-11-06

2-(Chloromethyl)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)tetrahydro-2H-pyran
• 2-(Chloromethyl)tetrahydropyran
• (2-Tetrahydropyranyl)methyl chloride
• 2-(chloromethyl)oxane
• 2-tetrahydropyranylmethyl chloride
• TETRAHYDROPYRAN-2-METHYL CHLORIDE
• 2-(chloromethyl)tetrahydro-2h-pyra
• TETRAHYDROPYRAN-2-METHYLENE-CHLORIDE
• 2H-Pyran, 2-(chloromethyl)tetrahydro-
• 2-(Chloromethyl)tetrahydro-(2H)-pyrane
• (Tetrahydro-2H-pyran-2-yl)methyl chloride, 2-(Chloromethyl)oxane
• AKOS BBS-00003971
• NSC33119
• DTXSID90864835
• SCHEMBL1552684
• 2H-Pyran,2-(chloromethyl)tetrahydro-
• MFCD00006622
• NSC 33119
• VS-08567
• FT-0608761
• starbld0018956
• 2-chloromethyltetrahydro-pyran
• CS-0204782
• J-011804
• NSC-33119
• EN300-158012
• 18420-41-2
• 2-(Chloromethyl)tetrahydro-2H-pyran, 99%
• AKOS016039398
• AKOS000268737
• DB-044522
• BBL027598
• G77289
• 2(Chloromethyl)tetrahydropyran
• STL373444

• MDL： MFCD00006622
• Inchi： 1S/C6H11ClO/c7-5-6-3-1-2-4-8-6/h6H,1-5H2
• InChI Key： PPYKTTGONDVGPX-UHFFFAOYSA-N
• SMILES： ClCC1CCCCO1
• BRN： 102996

Computed Properties

• Exact Mass: 134.05000
• Monoisotopic Mass: 134.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.075 g/mL at 25 °C(lit.)
• Boiling Point: 53-54 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• Refractive Index: n20/D 1.462(lit.)
• Solubility: Difficult to mix.
• PSA: 9.23000
• LogP: 1.79430
• Solubility: Uncertain

2-(Chloromethyl)tetrahydro-2H-pyran Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III

Additional information on 2-(Chloromethyl)tetrahydro-2H-pyran

Market Research and Analysis Report on 2-(Chloromethyl)tetrahydro-2H-pyran (CAS No. 18420-41-2)

The compound 2-(Chloromethyl)tetrahydro-2H-pyran, identified by the CAS number 18420-41-2, is a significant player in the chemical and pharmaceutical industries. This compound has garnered attention due to its versatile applications in organic synthesis, drug discovery, and material science. The purpose of this report is to provide a comprehensive analysis of the current market landscape, research trends, and future prospects for this compound.

Recent studies have highlighted the role of 2-(Chloromethyl)tetrahydro-2H-pyran as an intermediate in the synthesis of various bioactive molecules. Its ability to participate in nucleophilic substitution reactions makes it a valuable building block in medicinal chemistry. The compound has been utilized in the development of antiviral agents, anticancer drugs, and other therapeutic agents, underscoring its importance in drug discovery pipelines.

Market demand for 2-(Chloromethyl)tetrahydro-2H-pyran is driven by its applications in both academic research and industrial-scale production. Key regions contributing to its demand include North America, Europe, and Asia-Pacific, with emerging markets in India and China showing significant growth potential. The global supply chain for this compound is well-established, with several prominent chemical manufacturers offering it at competitive prices.

The methodology for this analysis involved a thorough review of academic literature, industry reports, and supplier databases. Data were collected on production volumes, pricing trends, and end-user applications. Additionally, interviews with industry experts provided insights into future market dynamics and technological advancements.

Results indicate that the demand for 2-(Chloromethyl)tetrahydro-2H-pyran is expected to grow at a steady rate over the next five years, driven by increasing investments in pharmaceutical R&D and the rise of custom synthesis services. However, challenges such as regulatory scrutiny and environmental concerns may impact its market trajectory.

In conclusion, 2-(Chloromethyl)tetrahydro-2H-pyran remains a critical compound in the chemical and pharmaceutical sectors due to its unique properties and wide-ranging applications. As research continues to uncover new uses for this compound, its market significance is likely to expand further.